5-(4-Methylphenyl)-3-methylphenol

• IUPAC Name: 3-methyl-5-(4-methylphenyl)phenol
• InChI: InChI=1S/C14H14O/c1-10-3-5-12(6-4-10)13-7-11(2)8-14(15)9-13/h3-9,15H,1-2H3
• InChI Key: SNQIQCBVPAVQKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=CC(=C2)C)O
• Molecular Formula: C14H14O
• DSSTOX Substance ID: DTXSID20683672
• Molecular Weight: 198.26 g/mol
• CAS No.: 1261961-89-0

Description

5-(4-Methylphenyl)-3-methylphenol is a trisubstituted phenolic compound characterized by a central phenol ring substituted with a methyl group at position 3 and a 4-methylphenyl group at position 4. For instance, compounds with similar substitution patterns, such as 3-(4-Methoxyphenyl)-2-methyl-5-phenylphenol (10a) and 5-(4-Methylphenyl)-3-(4-chlorophenyl)phenol (in mixtures 10c/11c), highlight the influence of substituents on physical and spectral characteristics . The compound’s molecular framework aligns with alkylphenols and trisubstituted phenols, which are often studied for applications in materials science, organic synthesis, and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Methylphenyl)-3-methylphenol typically involves the alkylation of phenol derivatives. One common method is the Friedel-Crafts alkylation, where phenol reacts with 4-methylbenzyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the catalyst.

Industrial Production Methods

In an industrial setting, the production of 5-(4-Methylphenyl)-3-methylphenol can be scaled up using continuous flow reactors. These reactors allow for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of microwave irradiation has also been explored to reduce reaction times and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

5-(4-Methylphenyl)-3-methylphenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to form corresponding alcohols using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Electrophilic aromatic substitution reactions can occur, where the hydrogen atoms on the aromatic ring are replaced by other substituents. Common reagents include halogens (e.g., bromine) and nitrating agents (e.g., nitric acid).

Common Reagents and Conditions

Oxidation: Potassium permanganate in an alkaline medium.

Reduction: Sodium borohydride in methanol.

Substitution: Bromine in acetic acid for bromination.

Major Products Formed

Oxidation: Quinones.

Reduction: Alcohols.

Substitution: Halogenated phenols, nitrophenols.

Scientific Research Applications

5-(4-Methylphenyl)-3-methylphenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential antimicrobial and antioxidant properties.

Medicine: Investigated for its potential use in drug development, particularly in designing molecules with anti-inflammatory and anticancer activities.

Industry: Utilized in the production of polymers and resins due to its phenolic structure, which provides stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 5-(4-Methylphenyl)-3-methylphenol involves its interaction with various molecular targets. The phenolic group can form hydrogen bonds with proteins and enzymes, potentially inhibiting their activity. This interaction can disrupt cellular processes, leading to antimicrobial or anticancer effects. The compound may also act as an antioxidant by donating hydrogen atoms to neutralize free radicals, thereby protecting cells from oxidative damage.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 5-(4-Methylphenyl)-3-methylphenol with structurally related compounds, focusing on substituent effects, physical properties, and spectral data.

Table 1: Key Structural and Physical Properties

Compound Name	Molecular Formula	Substituents (Positions)	Melting Point (°C)	Key Spectral Data (¹H NMR, δ ppm)
5-(4-Methylphenyl)-3-methylphenol	C₁₄H₁₄O	3-Me, 5-(4-MePh)	Not reported	Not explicitly provided
3,5-Bis(4-methoxyphenyl)-2-phenylphenol (9d)	C₂₆H₂₂O₃	2-Ph, 3,5-(4-OMePh)	173.5–175.8	5.55 (s, 1H, OH), 6.90–7.40 (m, aromatic)
2-(4-Chlorophenyl)-3,5-bis(4-methylphenyl)phenol (9e)	C₂₇H₂₃ClO	2-(4-ClPh), 3,5-(4-MePh)	173.5–175.8	5.30 (s, 1H, OH), 6.90–7.30 (m, aromatic)
5-(3-Fluoro-4-methylphenyl)-3-methylphenol	C₁₄H₁₃FO	3-Me, 5-(3-F-4-MePh)	Not reported	Molecular mass: 216.25
3-(4-Methoxyphenyl)-2-methyl-5-phenylphenol (10a)	C₂₀H₁₈O₂	2-Me, 3-(4-OMePh), 5-Ph	Oil (no mp)	5.50 (s, 1H, OH), 6.80–7.40 (m, aromatic)
Alkylphenols (e.g., 4-(5-methylhexyl)phenol)	Varies	Long alkyl chains (C₅–C₁₂)	Varies	Not provided

Key Observations

Substituent Effects on Melting Points: Compounds with electron-withdrawing groups (e.g., 9e with a 4-Cl substituent) exhibit higher melting points (173–176°C) compared to methoxy-substituted analogs (e.g., 9d, similar range). This suggests that halogenation enhances intermolecular interactions, such as dipole-dipole forces . 5-(4-Methylphenyl)-3-methylphenol’s melting point is unreported, but its methyl and aryl substituents likely result in moderate thermal stability, comparable to 10a (oil form) .

Spectral Data Trends: The hydroxyl proton (OH) in phenolic analogs resonates near δ 5.30–5.55 ppm in ¹H NMR, consistent with hydrogen bonding in phenolic systems .

Structural Diversity in Alkylphenols: Alkylphenols with longer chains (e.g., 4-(5-methylhexyl)phenol) exhibit significantly different solubility and toxicity profiles compared to aryl-substituted phenols. These compounds are often prioritized in environmental hazard assessments due to bioaccumulation risks .

Synthetic Accessibility: Trisubstituted phenols like 9e and 10a are synthesized via Friedel-Crafts alkylation or Suzuki coupling, as inferred from methods in . The target compound likely follows analogous routes, with substituent positions dictating reaction conditions .